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Compound of Interest

4-CHLOROINDOLE-3-
CARBALDEHYDE

Cat. No.: B113138

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for 4-
chloroindole-3-carbaldehyde. A comprehensive toxicological profile for this compound is not
available in publicly accessible literature. The information presented herein is based on limited
data from safety data sheets and extrapolated information from structurally related compounds.
All data should be interpreted with caution.

Hazard Identification and Classification

4-Chloroindole-3-carbaldehyde is classified as a hazardous substance. The available safety
data from multiple suppliers consistently indicates that it poses risks of irritation to the skin,
eyes, and respiratory system.[1][2][3] The Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals provides the following hazard information:
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Skin Irritation H315: Causes skin GHSO07 (Exclamation )
N Warning[1][2][4]
(Category 2) irritation[1][2][3] Mark)[4]
Eye Irritation H319: Causes serious
(Category 2A) eye irritation[1][2][3]
Specific Target Organ
Toxicity — Single H335: May cause
Exposure (Category respiratory irritation[1]

3), Respiratory Tract [2][3]
Irritation

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key
preventative measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Quantitative Toxicological Data

Extensive searches of scientific literature and toxicological databases did not yield any
quantitative toxicological data for 4-chloroindole-3-carbaldehyde. This includes, but is not
limited to:

e Acute toxicity (e.g., LD50, LC50)
e Sub-chronic and chronic toxicity

» Genotoxicity and mutagenicity
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» Carcinogenicity
e Reproductive and developmental toxicity

The absence of this data signifies a critical knowledge gap in the toxicological profile of this
compound.

Information on Structurally Related Compounds

To provide some context, this section summarizes the toxicological information for a structurally
related compound, 4-chloroindole-3-acetic acid.

Important Caveat: The toxicological properties of 4-chloroindole-3-acetic acid, which possesses
a carboxylic acid functional group, may differ significantly from those of 4-chloroindole-3-
carbaldehyde, which has an aldehyde group. This information is provided for illustrative
purposes only and should not be used for risk assessment of 4-chloroindole-3-carbaldehyde.

3.1. Toxicological Profile of 4-Chloroindole-3-acetic acid

Studies on 4-chloroindole-3-acetic acid, a plant hormone and herbicide, indicate that it has low
acute toxicity via oral, dermal, and inhalation routes. It is considered to be minimally irritating to
the eyes and non-irritating to the skin, and it is not a dermal sensitizer. Based on a review of
animal toxicity tests and waiver rationales, it is not expected to have any short- or long-term
health effects.

Experimental Protocols

Due to the lack of specific toxicological studies for 4-chloroindole-3-carbaldehyde in the
reviewed literature, no detailed experimental protocols can be provided. Standard toxicological
assays would be required to determine the full profile of this compound. These would include,
but are not limited to:

e Acute Oral Toxicity: OECD Guideline 423
o Acute Dermal Toxicity: OECD Guideline 402

¢ Acute Inhalation Toxicity: OECD Guideline 403
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Skin Irritation/Corrosion: OECD Guideline 404

Eye Irritation/Corrosion: OECD Guideline 405

Bacterial Reverse Mutation Test (Ames Test): OECD Guideline 471

In Vitro Mammalian Chromosomal Aberration Test: OECD Guideline 473

Potential Signaling Pathways and Mechanisms of
Toxicity

No studies directly investigating the signaling pathways or mechanisms of toxicity for 4-
chloroindole-3-carbaldehyde were identified. However, information from its non-chlorinated
analog, indole-3-carbaldehyde, may offer some speculative insights.

Indole-3-carbaldehyde, a metabolite of L-tryptophan produced by gut microbiota, is an agonist
for the aryl hydrocarbon receptor (AhR).[5] Activation of AhR in intestinal immune cells
stimulates the production of interleukin-22 (IL-22), which plays a role in mucosal reactivity.[5] It
is plausible that 4-chloroindole-3-carbaldehyde could also interact with this or other signaling
pathways, but this has not been experimentally verified.

Aldehydes as a chemical class are known to be reactive and can cause irritation to the skin,
eyes, and respiratory tract.[6] Higher exposures to some aldehydes can lead to more severe
effects such as pulmonary edema.[6]

Visualizations

The following diagrams illustrate the current state of knowledge and the relationship between
4-chloroindole-3-carbaldehyde and its better-studied analog.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indole-3-carbaldehyde
https://en.wikipedia.org/wiki/Indole-3-carbaldehyde
https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://mmsl.cz/pdfs/mms/2014/04/03.pdf
https://mmsl.cz/pdfs/mms/2014/04/03.pdf
https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

4-Chloroindole-3-carbaldehyde

Structural Similarity

~
Lem T \\
Signaling Pathways )
Experimental Protocols )
Quantitative Toxicological Data TN
(LD50, Genotoxicity, etc.) .
GHS Hazard Data
(Irritant)
J

\ o .(Different Functional Group)

Structurally Related Compound

Available

4-Chloroindole-3-acetic acid Low Acute Toxicity Data

Click to download full resolution via product page

Figure 1: Data availability for the toxicological profile of 4-chloroindole-3-carbaldehyde.
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Figure 2: A potential signaling pathway based on the non-chlorinated analog.

Conclusion

The current toxicological profile of 4-chloroindole-3-carbaldehyde is incomplete. While
hazard classifications indicate it is an irritant, there is a significant lack of quantitative data
regarding its acute and long-term toxicity. Professionals handling this compound should adhere
to the provided safety precautions and treat it as a substance with unknown long-term health
effects. Further research is imperative to establish a comprehensive toxicological profile and to

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b113138?utm_src=pdf-body-img
https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ensure the safety of researchers and other professionals who may be exposed to this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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